Cas no 139719-13-4 (2,4,5,7-Tetramethylquinoline)

2,4,5,7-Tetramethylquinoline structure
2,4,5,7-Tetramethylquinoline structure
Product Name:2,4,5,7-Tetramethylquinoline
CAS No:139719-13-4
MF:C13H15N
MW:185.264903306961
CID:902914
PubChem ID:40428601
Update Time:2025-04-19

2,4,5,7-Tetramethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 2,4,5,7-Tetramethylquinoline
    • 2,4,5,7-Tetramethyl-chinolin
    • 2,4,5,7-tetramethyl-quinoline
    • AKOS006274212
    • DTXSID50654350
    • A807580
    • 139719-13-4
    • Inchi： 1S/C13H15N/c1-8-5-9(2)13-10(3)7-11(4)14-12(13)6-8/h5-7H,1-4H3
    • InChI Key： ZPACXIZJJYOIPN-UHFFFAOYSA-N
    • SMILES： N1C(C)=CC(C)=C2C=1C=C(C)C=C2C

Computed Properties

  • Exact Mass: 185.12000
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.46840

2,4,5,7-Tetramethylquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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